1,2-Dimethoxy-4-fluoro-3-(trifluoromethoxy)benzene

• Molecular Formula: C9H8F4O3
• Molecular Weight: 240.15 g/mol
• IUPAC Name: 1-fluoro-3,4-dimethoxy-2-(trifluoromethoxy)benzene
• InChI: InChI=1S/C9H8F4O3/c1-14-6-4-3-5(10)7(8(6)15-2)16-9(11,12)13/h3-4H,1-2H3
• InChI Key: RHSOELDNBLQTDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)OC(F)(F)F)OC

Description

1,2-Dimethoxy-4-fluoro-3-(trifluoromethoxy)benzene is a polysubstituted benzene derivative featuring two methoxy groups (positions 1 and 2), a fluorine atom (position 4), and a trifluoromethoxy group (position 3). This combination of electron-donating (methoxy) and electron-withdrawing (F, OCF₃) substituents creates a unique electronic and steric profile, making it relevant for applications in medicinal chemistry, agrochemicals, and materials science.

Biological Activity

1,2-Dimethoxy-4-fluoro-3-(trifluoromethoxy)benzene, with the CAS number 1803736-64-2, is a fluorinated aromatic compound that has garnered attention in various fields of chemical and biological research. This article explores its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C9H8F4O3
• Molecular Weight : 240.15 g/mol
• Structural Characteristics : The compound features a benzene ring substituted with methoxy and trifluoromethoxy groups, which are known to influence its biological interactions.

Biological Activity Overview

1,2-Dimethoxy-4-fluoro-3-(trifluoromethoxy)benzene exhibits a range of biological activities that can be attributed to its structural features. The presence of fluorine and methoxy groups can enhance lipophilicity and modulate interactions with biological targets.

The biological activity of this compound primarily involves:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit various enzymes, potentially including those involved in metabolic pathways.
• Modulation of Signaling Pathways : The compound may interact with signaling molecules or receptors, influencing cellular responses.

Study 1: Inhibition of E3 Ligases

Recent research has highlighted the potential of fluorinated compounds in modulating E3 ligase activity. A study focused on the design of VHL (von Hippel-Lindau) inhibitors demonstrated that structural modifications, including fluorination, can significantly enhance binding affinity and biological potency. The most potent inhibitors exhibited dissociation constants below 40 nM, indicating strong interactions with their targets .

Compound	Kd (nM)	Log D 7.4	PPB (%)
1	129 ± 7	2.3	88
2	149 ± 28	2.0	90
3	183 ± 22	1.9	88
8	97 ± 11	1.9	88

This table illustrates the binding affinities of various compounds related to E3 ligase inhibition, showcasing the potential for similar structures to exhibit significant biological activity.

Study 2: Anticancer Potential

Another study investigated the anticancer properties of structurally related compounds in vitro. These compounds demonstrated the ability to induce apoptosis in cancer cell lines through the activation of specific pathways associated with cell death and proliferation regulation. Fluorinated derivatives were particularly effective due to their enhanced cell membrane permeability .

Comparison with Similar Compounds

Substituent Effects on Electronic and Physical Properties

The target compound’s properties are influenced by its substituents:

• Methoxy groups (positions 1 and 2) : Electron-donating, increasing aromatic ring electron density.
• Fluorine (position 4) : Moderately electron-withdrawing via inductive effects.
• Trifluoromethoxy (position 3) : Strongly electron-withdrawing due to the electronegativity of fluorine atoms and the oxygen’s lone-pair conjugation.

Comparison Table 1: Substituent Effects in Analogous Compounds

Compound Name	Substituents (Positions)	Key Properties/Applications	References
1,2-Dimethoxy-4-(trifluoromethyl)benzene	1,2-OCH₃; 4-CF₃	Higher electron deficiency than target compound due to CF₃; used in agrochemical intermediates
1-Bromo-3-(trifluoromethoxy)benzene	1-Br; 3-OCF₃	Reactive in Pd-catalyzed arylations; bromine acts as a leaving group
Oxyfluorfen (pesticide)	2-Cl; 4-CF₃; 3-O-C₆H₄NO₂	Trifluoromethyl enhances stability and bioactivity; nitro group aids redox activity
1,2,3-Trimethoxybenzene	1,2,3-OCH₃	Electron-rich; prone to electrophilic substitution; limited stability under oxidative conditions

Key Observations :

• Compared to bromo analogs (e.g., 1-Bromo-3-(trifluoromethoxy)benzene), the target’s methoxy groups reduce reactivity in cross-coupling reactions but improve solubility in polar solvents .

Comparison Table 2: Reactivity in Pd-Catalyzed Couplings

Substrate	Reaction Partner	Yield (%)	Notes	References
1-Bromo-3-(trifluoromethoxy)benzene	Imidazo[1,2-a]pyridine	90–91	Meta-substitution favors high yields
1-Bromo-2-(trifluoromethoxy)benzene	1,2-Dimethylimidazole	69–89	Ortho-substitution tolerated
1,2-Dimethoxy-4-fluoro-3-(trifluoromethoxy)benzene (hypothetical)	N/A	N/A	Predicted lower reactivity due to lack of halogen leaving group	–

Stability and Functional Group Compatibility

• Nitro reductions: highlights the instability of diamine intermediates in nitro-to-amine reductions .
• Trifluoromethoxy vs. trifluoromethyl : The OCF₃ group is more hydrolytically stable than CF₃ under basic conditions, as seen in pesticide derivatives like oxyfluorfen .

Q & A

Q. How is 1,2-Dimethoxy-4-fluoro-3-(trifluoromethoxy)benzene synthesized, and what are the critical reaction conditions?

The synthesis typically involves sequential functionalization of a benzene ring. Key steps include halogenation, methoxylation, and trifluoromethoxy group introduction. Critical conditions include maintaining temperatures between 30°C–90°C to minimize side reactions and using precise stoichiometric ratios of reagents like trifluoromethylating agents. For example, intermediates such as brominated precursors (e.g., 1-bromo-3-(trifluoromethoxy)benzene) are coupled under controlled Pd-catalyzed conditions . Solvent choice (e.g., ethanol with glacial acetic acid) and reaction time (4+ hours under reflux) are crucial for high yields .

Q. What spectroscopic techniques are used to characterize this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for confirming substituent positions and regiochemistry. For instance, ¹H NMR reveals splitting patterns from fluorine and methoxy groups, while ¹³C NMR identifies trifluoromethoxy carbon signals. Mass spectrometry (LRMS or HRMS) validates molecular weight (e.g., 240.15 g/mol) and isotopic patterns. Additional methods include IR spectroscopy for functional group verification (e.g., C-F stretches at ~1100 cm⁻¹) .

Q. How do the substituents influence the compound’s reactivity in nucleophilic substitution reactions?

The electron-withdrawing trifluoromethoxy (-OCF₃) and fluoro (-F) groups deactivate the benzene ring, directing nucleophilic attacks to meta/para positions. Methoxy (-OCH₃) groups, being electron-donating, compete for ortho/para orientation. This interplay creates regioselectivity challenges, requiring careful optimization of reaction conditions (e.g., base strength, solvent polarity) to favor desired pathways .

Advanced Research Questions

Q. How can low yields in Pd-catalyzed direct arylations with brominated derivatives be addressed?

Low yields often stem from steric hindrance or competing side reactions. Strategies include:

• Catalyst optimization : Use Pd(OAc)₂ with bulky ligands (e.g., XPhos) to enhance steric tolerance.
• Temperature control : Reactions at 80–100°C improve coupling efficiency while avoiding decomposition.
• Substrate pre-activation : Brominated precursors like 1-bromo-3-(trifluoromethoxy)benzene require pre-treatment with LDA (lithium diisopropylamide) at -100°C to generate reactive aryne intermediates .

Q. What factors determine regioselectivity in aryne-mediated reactions with this compound?

Regioselectivity depends on:

• Temperature : Lower temperatures (-100°C) stabilize intermediates like 3-bromo-2-(trifluoromethoxy)phenyllithium, while warming (-75°C) induces isomerization to 2-bromo-6-(trifluoromethoxy)phenyllithium, altering reaction pathways .
• Substituent positioning : Meta-substituted trifluoromethoxy groups direct aryne trapping to specific positions, as seen in naphthalene derivative syntheses .

Q. How does this compound compare structurally and reactively to analogs like 1,3-dimethoxy-4-fluoro-2-(trifluoromethoxy)benzene?

The 1,2-dimethoxy isomer exhibits distinct electronic effects due to vicinal methoxy groups, increasing steric hindrance and altering electron density distribution. Compared to the 1,3-isomer, its reactivity in cross-couplings is reduced due to unfavorable steric interactions, necessitating modified catalysts or elevated temperatures. Such differences highlight the importance of substitution patterns in synthetic planning .

Q. What purification challenges arise during synthesis, and how are they resolved?

Common challenges include separating regioisomers (e.g., para vs. meta trifluoromethoxy derivatives) and removing unreacted halogenated intermediates. Techniques include:

• Chromatography : Flash column chromatography with silica gel and gradient elution (hexane/ethyl acetate).
• Crystallization : Selective recrystallization using ethanol/water mixtures to isolate pure crystalline products .